Cas no 63254-91-1 (1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)-)
63254-91-1 structure
Product Name:1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)-
CAS No:63254-91-1
MF:C20H14N4O6S2
MW:470.478361606598
CID:1649537
PubChem ID:71381331
Update Time:2025-04-21
1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)-
- 4,6-bis(1H-benzimidazol-2-yl)benzene-1,3-disulfonic acid
- DTXSID30803788
- 63254-91-1
-
- Inchi: 1S/C20H14N4O6S2/c25-31(26,27)17-10-18(32(28,29)30)12(20-23-15-7-3-4-8-16(15)24-20)9-11(17)19-21-13-5-1-2-6-14(13)22-19/h1-10H,(H,21,22)(H,23,24)(H,25,26,27)(H,28,29,30)
- InChI Key: NBSMWNFMDFWVEA-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(C2=NC3C=CC=CC=3N2)=CC=1C1=NC2C=CC=CC=2N1)S(=O)(=O)O)(=O)(=O)O
Computed Properties
- Exact Mass: 470.03562
- Monoisotopic Mass: 470.03547653g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 832
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 183Ų
Experimental Properties
- PSA: 166.1
1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)- Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
63254-91-1 (1,3-Benzenedisulfonic acid, 4,6-bis(1H-benzimidazol-2-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk